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Compound of Interest

1-Methylcyclohexanecarboxylic

Compound Name:
Acid-d10

Cat. No.: B15622785

Get Quote

\ J

Disclaimer: Specific safety and toxicological data for 1-Methylcyclohexanecarboxylic Acid-
d10 is limited. This guide is primarily based on the safety data available for its non-deuterated
analog, 1-Methylcyclohexanecarboxylic Acid (CAS No. 1123-25-7). While the chemical
properties are expected to be similar, the metabolic and toxicological profiles of the deuterated
compound may differ. This document is intended for use by researchers, scientists, and drug
development professionals.

Chemical and Physical Properties

1-Methylcyclohexanecarboxylic Acid-d10 is a deuterated form of 1-
Methylcyclohexanecarboxylic Acid. The physical and chemical properties of the non-deuterated
analog are summarized below.
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Property Value References

Molecular Formula C8H4D1002 [1]

Molecular Weight 152.26 g/mol [1]

Appearance Off-white powder/solid [2]

Melting Point 36-39°C/96.8-102.2 °F [2]

- , 131-133°C/267.8-271.4°F

Boiling Point [2]
@ 0.5 mmHg

Flash Point 100 °C /212 °F [2]

N Soluble in Ethyl Acetate,

Solubility [1]
Methanol

Storage Temperature Room Temperature or 4°C [1]

Hazard Identification and Classification

The hazard classification for the non-deuterated 1-Methylcyclohexanecarboxylic Acid is as

follows. Users should handle the deuterated compound with the same precautions.

Hazard Class Category Hazard Statement
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye
o Category 2A
[rritation

H319: Causes serious eye

irritation

Specific Target Organ Toxicity Category 3 (Respiratory tract

(Single Exposure) irritation)

H335: May cause respiratory
irritation

Data derived from safety data sheets of the non-deuterated analog.[3][4]

GHS Pictograms:

laalt text
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Signal Word:

Warning

Handling and Storage

Proper handling and storage procedures are crucial to ensure safety in a laboratory setting.

Aspect Recommendation References

Avoid contact with skin, eyes,
and clothing. Do not breathe
] dust or vapors. Wash hands
Handling ) [2][3]
thoroughly after handling. Use
in a well-ventilated area or

under a fume hood.

Keep container tightly closed
in a dry, cool, and well-

Storage _ [2][3]
ventilated place. Store at room

temperature.

Incompatible Materials Strong oxidizing agents. [2][3]

Exposure Controls and Personal Protection

Engineering controls and personal protective equipment (PPE) are essential to minimize
exposure.
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Control Parameter

Specification

References

Engineering Controls

Use mechanical exhaust or a
laboratory fume hood to
minimize exposure. Ensure

adequate ventilation.

[3]

Eye/Face Protection

Wear chemical safety goggles
or glasses with side-shields
conforming to OSHA's 29 CFR
1910.133 or European
Standard EN166.

[2](3]

Skin Protection

Wear appropriate protective
gloves (e.g., nitrile rubber) and
clothing to prevent skin

exposure.

[2](3]

Respiratory Protection

Under normal use conditions
with adequate ventilation,
respiratory protection is not
typically required. If dust
formation is likely, use a
NIOSH/MSHA-approved
respirator. A particle filter is

recommended.

[2](3]

First-Aid Measures

In case of exposure, follow these first-aid procedures.
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Exposure Route

First-Aid Procedure

References

Eye Contact

Rinse immediately with plenty

of water, also under the

eyelids, for at least 15 minutes.

Get medical attention.

[2](3]

Skin Contact

Wash off immediately with
soap and plenty of water while
removing all contaminated
clothing and shoes. Get
medical attention if irritation

develops or persists.

[2](3]

Inhalation

Move the person into fresh air.
If not breathing, give artificial
respiration. Get medical

attention if symptoms occur.

[3]

Ingestion

Do NOT induce vomiting.
Never give anything by mouth
to an unconscious person.
Rinse mouth with water and
drink plenty of water. Seek

immediate medical assistance.

[2](3]

Fire-Fighting Measures
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Aspect Information References
Water spray, carbon dioxide

Suitable Extinguishing Media (C0O2), dry chemical, or [2]
alcohol-resistant foam.
Thermal decomposition can
lead to the release of irritating

Specific Hazards gases and vapors, including [2]
carbon monoxide (CO) and
carbon dioxide (CO2).
Wear self-contained breathing

Protective Equipment apparatus (SCBA) and full [2]
protective gear.

Accidental Release Measures
Step Action References

Personal Precautions

Ensure adequate ventilation.
Use personal protective
equipment as required. Avoid

dust formation.

[2](3]

Environmental Precautions

Do not let the product enter

drains.

[3]

Containment and Cleanup

Sweep up and shovel into
suitable containers for

disposal. Avoid creating dust.

[2](3]

Toxicological Information

Detailed toxicological studies on 1-Methylcyclohexanecarboxylic Acid-d10 are not available.

The information below is for the non-deuterated analog.
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Toxicity Metric  Value Species Route Reference

LD50 860 mg/kg Mouse Intraperitoneal [5]

Carcinogenicity: No component of this product present at levels greater than or equal to 0.1%
is identified as a probable, possible, or confirmed human carcinogen by IARC or ACGIH.[3]

Mutagenic Effects: No data available.[3]

Experimental Protocols

Detailed experimental protocols for the safety and toxicological studies of 1-
Methylcyclohexanecarboxylic Acid-d10 or its non-deuterated analog are not available in the

public domain search results.

Visualizations

The following diagrams illustrate key safety-related workflows.
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Spill Occurs

Exposure Occurs

Emergency Response
Follow Spill Cleanup Protocol

(See Section 7)

Administer First Aid
(See Section 5)

Seek Medical Attention

Hazard Identification

H335: May cause respiratory irritation

H319: Causes serious eye irritation

Preventative Measures

Use in Well-Ventilated Area
(Fume Hood)

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Avoid Dust Generation
Wash Hands After Use

H315: Causes skin irritation

H302: Harmful if swallowed

Click to download full resolution via product page

Caption: Hazard Identification and Response Workflow.
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Handling 1-Methylcyclohexane-
carboxylic Acid-d10
otential Routes of Exposure
y

Skin Contact Eye Contact Inhalation of Dust
/ \
/ \

Required Personal Brotective Equipment \

Protective Gloves Safety Goggles/Glasses Respirator (if dust)

Click to download full resolution via product page

Caption: PPE Selection Logic based on Exposure Routes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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